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Compound of Interest

Compound Name: Acetochlor esa

Cat. No.: B060570 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like Acetochlor ESA (ethane sulfonic acid), a metabolite of the herbicide

acetochlor, is paramount. This document provides immediate, essential safety protocols and

logistical plans to minimize risk and ensure operational integrity in the laboratory.

Hazard Identification and Personal Protective
Equipment
Acetochlor ESA is classified with the signal word "Warning" and is associated with the

following hazard codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation). The parent

compound, Acetochlor, is suspected of causing cancer and damaging fertility or the unborn

child.[1][2][3] Therefore, strict adherence to personal protective equipment (PPE) guidelines is

critical.

Summary of Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b060570?utm_src=pdf-interest
https://www.benchchem.com/product/b060570?utm_src=pdf-body
https://www.benchchem.com/product/b060570?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/24131m.pdf
https://www.agilent.com/cs/library/msds/PST-1880A1000_NAEnglish.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/09/safety_Acetochlor-900-EC_June2022_Villa_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).

To prevent skin contact and

absorption.[3][4][5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

and aerosols.[6]

Respiratory Protection

NIOSH-approved respirator

with an organic vapor (OV)

cartridge or a dust/mist filtering

respirator (N95 or higher).

To prevent inhalation of

harmful dust or vapors,

especially when handling the

solid form or creating aerosols.

[4]

Body Protection

Laboratory coat or coveralls

over personal clothing. A

chemical-resistant apron is

recommended when mixing or

loading.

To protect skin from

contamination.[4]

Foot Protection

Closed-toe shoes, with

chemical-resistant footwear

plus socks for larger-scale

handling.

To protect feet from spills.[4]

Experimental Protocol: Safe Handling of Acetochlor
ESA
This protocol outlines the essential steps for safely handling Acetochlor ESA in a laboratory

setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.
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Before handling, inspect all PPE for integrity. Do not use damaged gloves or other

compromised equipment.[6]

2. Handling the Compound:

Don the appropriate PPE as specified in the table above.

When weighing the solid material, do so in a fume hood or on a balance with a draft shield to

contain any dust.

If preparing solutions, add the solid Acetochlor ESA to the solvent slowly to avoid

splashing.

Handle all containers with care to prevent spills.

3. Post-Handling Procedures:

After handling, wash hands thoroughly with soap and water, even after wearing gloves.[4]

Decontaminate the work area, including benchtops and equipment, with an appropriate

cleaning agent.

Remove PPE in an order that minimizes the risk of cross-contamination (e.g., gloves first),

and dispose of single-use items in the designated waste stream.

Disposal Plan
Proper disposal of Acetochlor ESA and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Acetochlor ESA waste should be considered hazardous waste.

Container Management:

Do not reuse empty containers.

Triple rinse empty containers with a suitable solvent. The rinsate should be collected and

disposed of as hazardous waste.
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Puncture and crush the rinsed containers to prevent reuse.

Waste Disposal:

Collect all waste materials (excess solid, solutions, contaminated PPE) in clearly labeled,

sealed containers.

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and

federal regulations.

Workflow for Safe Handling and Disposal
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Start: Receive Acetochlor ESA

Preparation:
- Work in Fume Hood

- Inspect PPE

Handling:
- Don PPE

- Weigh/Prepare Solution

Post-Handling:
- Decontaminate Area

- Wash Hands

Waste Collection:
- Segregate Waste
- Label Containers

Disposal:
- Contact EHS

- Follow Regulations

End: Process Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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